Cas no 142761-12-4 ((S)-(+)-O-Desmethyl Venlafaxine)

• Product Name: (S)-(+)-O-Desmethyl Venlafaxine
• CAS No: 142761-12-4
• MF: C₁₆H₂₅NO₂
• MW: 263.3752
• CID: 824812
• Update Time: 2025-06-08

(S)-(+)-O-Desmethyl Venlafaxine Chemical and Physical Properties

Names and Identifiers

• S-( )-O-DESMETHYLVENLAFAXINE
• S-(+)-O-DESMETHYLVENLAFAXINE
• 4-[(1S)-2-(dimethylamino)-1-(1-hydroxycyclohexyl)ethyl]phenol
• (+)-O-desmethylvenlafaxine
• (S)-4-(2-(dimethylamino)-1-(1-hydroxycyclohexyl)ethyl)phenol
• (S)-O-Desmethyl Venlafaxine
• (S)-(+)-O-Desmethyl Venlafaxine

Computed Properties

• Exact Mass: 263.18900

Experimental Properties

• Melting Point: 208-213°C
• PSA: 43.70000
• LogP: 2.73260

Additional information on (S)-(+)-O-Desmethyl Venlafaxine

Introduction to (S)-(+)-O-Desmethyl Venlafaxine (CAS No. 142761-12-4)

Compound CAS No. 142761-12-4, specifically identified as (S)-(+)-O-Desmethyl Venlafaxine, represents a significant derivative in the realm of pharmaceutical chemistry. This compound, a metabolite of the well-known antidepressant venlafaxine, has garnered considerable attention due to its pharmacological properties and potential therapeutic applications. The enantiomerically pure form, (S)-(+)-O-Desmethyl Venlafaxine, is particularly studied for its role in understanding the metabolic pathways and pharmacokinetics of venlafaxine, a selective serotonin and norepinephrine reuptake inhibitor (SNRI).

The synthesis and characterization of (S)-(+)-O-Desmethyl Venlafaxine have been subjects of extensive research, with methodologies continually evolving to enhance purity and yield. Advanced techniques in chiral resolution and catalytic hydrogenation have enabled the production of this compound with high enantiomeric excess, which is crucial for its intended applications in drug development and clinical studies.

Recent studies have highlighted the importance of (S)-(+)-O-Desmethyl Venlafaxine in pharmacokinetic profiling. It is recognized as an active metabolite that contributes to the overall efficacy of venlafaxine therapy. The metabolic stability and bioavailability of this compound are critical factors that influence dosing regimens and patient responses. Investigating its pharmacological profile has provided insights into the mechanisms of action underlying venlafaxine's therapeutic effects.

The compound's structural similarity to venlafaxine allows for comparative studies in vitro and in vivo, which are essential for developing new therapeutic strategies. Researchers have explored its potential use in treating conditions beyond depression, such as anxiety disorders and chronic pain syndromes. Preclinical trials have demonstrated promising results, suggesting that (S)-(+)-O-Desmethyl Venlafaxine could serve as a lead compound for novel drug candidates.

In the context of drug development, (S)-(+)-O-Desmethyl Venlafaxine has been utilized as an intermediate in synthetic pathways for more complex molecules. Its role in multi-step syntheses underscores its versatility and utility in medicinal chemistry. The compound's well-documented chemical properties facilitate its integration into various synthetic routes, making it a valuable asset in pharmaceutical research laboratories.

The analytical techniques employed in studying (S)-(+)-O-Desmethyl Venlafaxine include high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure accurate identification and quantification of the compound, which is vital for both research and regulatory purposes. The data obtained from these analyses contribute to a comprehensive understanding of its behavior in biological systems.

One of the most intriguing aspects of (S)-(+)-O-Desmethyl Venlafaxine is its enantioselective pharmacology. The stereochemistry of this compound significantly affects its interaction with biological targets, particularly enzymes involved in metabolism. Understanding these interactions has led to advancements in drug design, emphasizing the importance of enantiopurity in pharmaceuticals.

The regulatory landscape for compounds like (S)-(+)-O-Desmethyl Venlafaxine is stringent, requiring rigorous testing to ensure safety and efficacy. Regulatory agencies mandate comprehensive toxicological studies before approval for clinical use. These studies evaluate potential side effects, dosage considerations, and long-term effects on human health. The accumulation of data from these studies provides a robust foundation for therapeutic applications.

Future research directions include exploring the potential synergistic effects of (S)-(+)-O-Desmethyl Venlafaxine when combined with other medications. Combination therapies could offer improved outcomes for patients suffering from multiple conditions simultaneously. Additionally, investigating the compound's role in personalized medicine is an emerging area that holds promise for tailored treatment approaches based on individual patient profiles.

The industrial production of (S)-(+)-O-Desmethyl Venlafaxine has seen significant advancements due to innovations in synthetic chemistry. Continuous flow processes and biocatalytic methods have enhanced scalability while maintaining high purity standards. These advancements are crucial for meeting the demand from pharmaceutical companies engaged in developing new drugs based on this metabolite.

In conclusion, (S)-(+)-O-Desmethyl Venlafaxine (CAS No. 142761-12-4) is a multifaceted compound with substantial implications in pharmaceutical research and development. Its role as an active metabolite, intermediate in synthetic pathways, and subject of extensive pharmacological studies underscores its importance. As research continues to uncover new applications and refine synthetic methodologies, this compound will remain at the forefront of medicinal chemistry innovation.